({3,5-Dimethyl-4-[(2-methylphenyl)methoxy]phenyl}methyl)(methyl)amine hydrochloride

• IUPAC Name: 1-[3,5-dimethyl-4-[(2-methylphenyl)methoxy]phenyl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C18H23NO.ClH/c1-13-7-5-6-8-17(13)12-20-18-14(2)9-16(11-19-4)10-15(18)3;/h5-10,19H,11-12H2,1-4H3;1H
• InChI Key: YOBLJIALZLAJLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=C(C=C(C=C2C)CNC)C.Cl
• Molecular Formula: C18H24ClNO
• Molecular Weight: 305.8 g/mol

Description

This compound is a chemical with the molecular formula C19H26ClNO. It’s available for purchase from various scientific suppliers.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=CC1=CC(C)=C(OCC(C=CC=C2)=C2C)C(C)=C1. This indicates that the compound contains a benzene ring substituted with methyl and methoxy groups, as well as a methoxyphenyl group attached through a methylene bridge.

Physical And Chemical Properties Analysis

The compound is a solid. Its molecular weight is 319.87, and its empirical formula is C19H26ClNO.

Scientific Research Applications

Electrocatalytic Behavior and Synthesis Methods

• Electrocatalytic and Protonation Effects : A study by Bautista-Martínez et al. (2004) explored the electrochemical behavior of quinones with α-hydroxy and α-methoxy groups, which are structurally related to the compound . The research highlighted the effects of internal and external proton sources on the electrochemical reduction mechanisms, suggesting potential applications in electrocatalysis or organic synthesis methods that require precise control over electron transfer processes (Bautista-Martínez, González, & Aguilar-martínez, 2004).

• One-Pot Synthesis for Analgesic Compounds : Wissler et al. (2007) demonstrated a one-pot synthesis method over bifunctional palladium/amberlyst catalysts, leading to opioidic compounds with pronounced analgesic efficiency. Although the target compound is not specifically mentioned, the methodological approach in synthesizing complex organic compounds with potential pharmaceutical applications provides relevant insight (Wissler, Jagusch, Sundermann, & Hoelderich, 2007).

Structural and Spectroscopic Studies

• Crystallographic Investigations : Hayvalı et al. (2010) conducted spectroscopic, spectrophotometric, and crystallographic investigations of Schiff base ligands, which are crucial for understanding the structural properties that influence the reactivity and potential applications of similar organic compounds in materials science and molecular engineering (Hayvalı, Unver, & Svoboda, 2010).

• Molecular Structures of Schiff Base Derivatives : Ajibade and Andrew (2021) reported on the molecular structures of compounds synthesized via the Schiff base reduction route, emphasizing the importance of structural analysis in designing compounds with desired chemical properties and potential applications in creating new materials or chemical sensors (Ajibade & Andrew, 2021).

Safety and Hazards

The compound may cause eye irritation. As with all chemicals, it should be handled with appropriate safety precautions to prevent direct contact and inhalation.